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Cat. No.: S548413

Get Quote

The table below summarizes key quantitative data for preparing PKI-402 stock solutions.

Property Value / Description Citation

Recommended Solvent DMSO [1] [2] [3]

Reported Solubility in DMSO 5 mg/mL (8.76 mM) [1] [4]

0.5 mg/mL (0.87 mM) [2] [3]

Molecular Weight 570.65 g/mol [1] [2] [3]

CAS Number 1173204-81-3 [1] [2] [3]

Purity ≥ 98% - 99.94% [1] [5]

Troubleshooting Solubility Issues

A primary cause of solubility problems is hygroscopic DMSO (DMSO that has absorbed moisture from the

air), which significantly reduces its dissolving capability [3] [4].

Use Fresh, Dry DMSO: Always use a newly opened, anhydrous DMSO container for preparing PKI-
402 stock solutions. Ensure the bottle is tightly sealed after use [3] [4].
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Apply Gentle Heat and Sonication: If the compound does not dissolve fully at room temperature,

warm the vial gently in a 50°C water bath. Follow this with a brief period of sonication to aid
dissolution [3] [4].

Prepare Fresh Stock Solutions: Due to stability concerns, prepare small, aliquoted stock solutions
and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles [1] [4].

Experimental Protocol for In Vitro Assays

This protocol outlines the steps for preparing a PKI-402 working solution for cell-based assays,

incorporating the troubleshooting steps above.

Start: Weigh PKI-402

Add fresh, anhydrous DMSO

Gently vortex to mix

Fully dissolved?

Proceed to preparation

Yes

Warm in 50°C water bath
with occasional shaking

No

Aliquot and store at -80°C Sonicate for 1-2 minutes
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Preparation of 10 mM Stock Solution

Weigh 5.7 mg of PKI-402.
Add 1.0 mL of fresh, anhydrous DMSO directly to the vial.

Gently vortex the mixture until the powder is fully dissolved. If necessary, follow the warming
and sonication steps in the diagram above.

Once dissolved, aliquot the solution into small, single-use tubes and store them at -80°C to
maintain stability [1] [4].

Preparation of Working Concentration for Cell Treatment

Thaw a stock solution aliquot on ice.
Dilute the stock solution into pre-warmed cell culture medium to achieve the desired final

concentration (e.g., in the low nanomolar to micromolar range, depending on the assay) [2] [3].
For a 1 μM final concentration from a 10 mM stock, add 1 μL of stock per 10 mL of culture

medium.
Note that the final concentration of DMSO in cell culture should typically not exceed 0.1% to

avoid cytotoxicity [2] [3].

Key Technical Specifications

PKI-402 is a potent, ATP-competitive dual inhibitor targeting all class I PI3K isoforms (α, β, δ, γ) and

mTOR.

PKI-402 PI3K/mTOR
Pathway
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Targets and Potency: PKI-402 inhibits PI3Kα, mTOR, PI3Kβ, PI3Kδ, and PI3Kγ with IC50 values of

2, 3, 7, 14, and 16 nM, respectively. It remains potent against common PI3Kα mutants (E545K and
H1047R) [1] [2] [4].
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Cellular and In Vivo Activity: It inhibits growth in various human tumor cell lines (breast, glioma,

lung) and shows antitumor efficacy in xenograft models, often causing tumor regression in sensitive
lines like MDA-MB-361 [1] [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b548413#pki-402-solubility-issues-

dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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